Cas no 2228862-41-5 (3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline
• CAS No: 2228862-41-5
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 6250554
• PubChem ID: 165643836
• Update Time: 2025-06-14

3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline
• EN300-1905152
• 2228862-41-5

• Inchi： 1S/C13H20BrN/c1-13(2,10-14)9-11-6-5-7-12(8-11)15(3)4/h5-8H,9-10H2,1-4H3
• InChI Key： UMHAACLERSDNCM-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 269.07791g/mol
• Monoisotopic Mass: 269.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline

Comprehensive Overview of 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline (CAS No. 2228862-41-5)

3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique molecular structure, featuring a bromo-substituted dimethylpropyl group attached to a dimethylaniline core, makes it a valuable building block in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "CAS 2228862-41-5 supplier", "3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline synthesis", and "dimethylaniline derivatives applications", reflecting its relevance in advanced chemical research.

The compound's structural versatility allows it to participate in various reactions, including cross-coupling and nucleophilic substitutions, which are critical in developing novel materials and bioactive molecules. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Searches for "eco-friendly synthesis of bromo-dimethylpropyl compounds" and "aniline derivatives in drug discovery" highlight these emerging priorities.

In the context of drug development, 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline serves as a precursor for ligands targeting neurological and metabolic pathways. Its lipophilic properties enhance membrane permeability, a feature often queried as "aniline derivatives for CNS drugs". Additionally, its role in photocatalysis and organic electronics has gained attention, with search terms like "dimethylaniline-based semiconductors" reflecting interdisciplinary applications.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, addressing common queries such as "CAS 2228862-41-5 analytical methods". Storage recommendations emphasize stability under inert conditions, a detail frequently searched as "handling bromo-dimethylpropyl compounds".

The growing demand for high-purity specialty chemicals has positioned 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline as a compound of interest for custom synthesis providers. Its integration into high-throughput screening libraries and catalysis research further underscores its utility, with related searches including "aniline derivatives in catalysis" and "building blocks for medicinal chemistry".

In summary, 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylaniline (CAS No. 2228862-41-5) bridges multiple scientific domains, from pharmaceuticals to advanced materials. Its evolving applications and alignment with sustainable chemistry trends ensure continued relevance in both academic and industrial settings.